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Compound of Interest

Compound Name: Undecane-1,11-diol

Cat. No.: B1200210 Get Quote

Undecane-1,11-diol: A Technical Overview
Undecane-1,11-diol is a long-chain aliphatic diol with hydroxyl groups at both ends of an

eleven-carbon chain.[1][2] This bifunctional nature makes it a valuable intermediate in the

synthesis of various polymers, such as polyesters and polyurethanes, as well as in the

production of surfactants and lubricants.[3] Its linear and flexible structure imparts specific

physical and chemical properties that are of interest to researchers in materials science and

drug development.

Core Molecular Data
The fundamental molecular properties of Undecane-1,11-diol are summarized in the table

below.

Property Value

Molecular Formula C₁₁H₂₄O₂[1][2][4][5]

Molecular Weight 188.31 g/mol [1][2][6]

IUPAC Name undecane-1,11-diol[1][2]

CAS Number 765-04-8[1][4]
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Conceptual Experimental Workflow: Purity and
Identity Confirmation
While specific experimental protocols from individual studies are not detailed here, a general

workflow for confirming the identity and purity of a commercial or synthesized sample of

Undecane-1,11-diol would typically involve the following steps. This workflow is crucial for

ensuring the quality of the material for research and development purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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